Cas no 869942-47-2 (1-4-(pyrrolidin-1-yl)phenylethan-1-amine)

• Product Name: 1-4-(pyrrolidin-1-yl)phenylethan-1-amine
• CAS No: 869942-47-2
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5580603
• PubChem ID: 17608932
• Update Time: 2025-10-29

1-4-(pyrrolidin-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Pyrrolidinylphenyl)ethylamine
• Benzenemethanamine, α-methyl-4-(1-pyrrolidinyl)-
• 869942-47-2
• 1-[4-(pyrrolidin-1-yl)phenyl]ethanamine
• 1-[4-(pyrrolidin-1-yl)phenyl]ethan-1-amine
• 1-(4-(Pyrrolidin-1-yl)phenyl)ethan-1-amine
• AKOS016345108
• STK346732
• EN300-1869994
• 1-(4-pyrrolidin-1-ylphenyl)ethanamine
• SCHEMBL19601809
• CS-0306380
• N16479
• AKOS000219736
• [1-(4-PYRROLIDIN-1-YLPHENYL)ETHYL]AMINE
• 1-4-(pyrrolidin-1-yl)phenylethan-1-amine

• Inchi： 1S/C12H18N2/c1-10(13)11-4-6-12(7-5-11)14-8-2-3-9-14/h4-7,10H,2-3,8-9,13H2,1H3
• InChI Key： OCZYPQZGADEYRH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C(C)N)CCCC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 328.5±25.0 °C(Predicted)
• pka: 9.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-4-(pyrrolidin-1-yl)phenylethan-1-amine

Research Brief on 1-4-(pyrrolidin-1-yl)phenylethan-1-amine (CAS: 869942-47-2): Recent Advances and Applications

The compound 1-4-(pyrrolidin-1-yl)phenylethan-1-amine (CAS: 869942-47-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This secondary amine derivative, featuring a pyrrolidine-substituted phenyl group, has demonstrated promising pharmacological properties in recent studies. Current literature suggests its potential as a scaffold for developing novel therapeutic agents, particularly in the central nervous system (CNS) disorders and metabolic diseases.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have elucidated the importance of the pyrrolidine moiety in enhancing blood-brain barrier permeability while maintaining favorable pharmacokinetic profiles. The compound's molecular weight of 190.28 g/mol and calculated logP of 2.1 make it particularly suitable for CNS-targeted drug development. Researchers have noted its structural similarity to known dopamine and serotonin receptor modulators, suggesting potential applications in neuropsychiatric disorders.

A 2024 study in ACS Chemical Neuroscience demonstrated that derivatives of 1-4-(pyrrolidin-1-yl)phenylethan-1-amine show selective binding affinity for 5-HT2A and D2 receptors, with Ki values in the low micromolar range. The research team utilized molecular docking simulations to identify key interactions with receptor binding pockets, particularly highlighting the importance of the amine group in forming hydrogen bonds with Asp155 in the 5-HT2A receptor.

In synthetic chemistry developments, a novel and efficient synthetic route for 869942-47-2 was recently reported in Organic Process Research & Development (2023). The improved four-step synthesis achieved an overall yield of 68%, representing a significant improvement over previous methods. The process features a Buchwald-Hartwig amination as the key step, followed by reductive amination, with excellent regioselectivity and minimal byproduct formation.

Emerging preclinical data presented at the 2024 American Chemical Society National Meeting suggests potential applications beyond CNS disorders. Researchers from MIT reported that structural analogs of 1-4-(pyrrolidin-1-yl)phenylethan-1-amine demonstrate promising activity as allosteric modulators of G protein-coupled receptors (GPCRs) involved in metabolic regulation. These findings open new avenues for developing treatments for diabetes and obesity-related conditions.

The compound's safety profile has been investigated in recent toxicological studies. A 2023 publication in Chemical Research in Toxicology reported favorable in vitro cytotoxicity results, with CC50 values >100 μM in hepatocyte cell lines. However, researchers cautioned about potential cardiotoxicity at higher concentrations, as evidenced by modest hERG channel inhibition (IC50 = 32 μM). These findings underscore the need for careful structural optimization in future drug development efforts.

Current research directions include exploring the compound's potential as a molecular scaffold for positron emission tomography (PET) tracers. A collaborative study between academic and industry researchers is investigating carbon-11 and fluorine-18 labeled derivatives for neuroimaging applications. Preliminary results suggest good brain uptake and retention properties, with potential applications in studying neurotransmitter systems in vivo.

In conclusion, 1-4-(pyrrolidin-1-yl)phenylethan-1-amine (869942-47-2) represents a versatile chemical entity with multiple potential therapeutic applications. Ongoing research continues to uncover new pharmacological properties and synthetic approaches, positioning this compound as an important focus area in medicinal chemistry and drug discovery pipelines. Future studies will likely explore its potential in combination therapies and as a lead compound for targeted drug delivery systems.